N-benzyl-1-(4-(cyclohexanecarboxamido)benzyl)-1H-imidazole-4-carboxamide
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Overview
Description
Synthesis Analysis
This involves detailing the methods and reactions used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions of the reaction .Molecular Structure Analysis
This involves the study of the compound’s molecular geometry, bond lengths and angles, and other structural parameters. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes the reactants, products, reaction conditions, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This includes properties like melting point, boiling point, solubility, density, molar mass, and spectral data .Scientific Research Applications
Monoamine Oxidase (MAO) Inhibition
- Application : N-benzyl-1-(4-(cyclohexanecarboxamido)benzyl)-1H-imidazole-4-carboxamide has been investigated as a multi-target inhibitor of both MAO-A and MAO-B. It shows promising inhibitory activity against these enzymes, potentially contributing to the treatment of depression and neurodegenerative disorders .
Cholinesterase (ChE) Inhibition
- Application : Although this compound does not inhibit AChE, it displays inhibitory activity against BChE. Modulating cholinesterase activity could be relevant for conditions like Alzheimer’s disease, where acetylcholine deficiency is implicated .
Antidepressant Properties
- Application : The compound (S)-N-benzyl-1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxamide (a related derivative) exhibited significant antidepressant effects in animal models. Further research on N-benzyl-1-(4-(cyclohexanecarboxamido)benzyl)-1H-imidazole-4-carboxamide may reveal similar properties .
Neuroprotection
- Application : By inhibiting MAO and potentially enhancing neurotransmitter levels, this compound could contribute to neuroprotection. Investigating its effects in models of neurodegenerative diseases is warranted .
Cytotoxicity Assessment
- Application : Fortunately, none of the active compounds showed cytotoxicity against L929 cells, suggesting a favorable safety profile .
Molecular Docking Insights
- Application : Researchers have identified important interactions between N-benzyl-1-(4-(cyclohexanecarboxamido)benzyl)-1H-imidazole-4-carboxamide and amino acid residues in protein receptors. These findings guide further drug design efforts .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-benzyl-1-[[4-(cyclohexanecarbonylamino)phenyl]methyl]imidazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N4O2/c30-24(21-9-5-2-6-10-21)28-22-13-11-20(12-14-22)16-29-17-23(27-18-29)25(31)26-15-19-7-3-1-4-8-19/h1,3-4,7-8,11-14,17-18,21H,2,5-6,9-10,15-16H2,(H,26,31)(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZKACZYGTFJEMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)NC2=CC=C(C=C2)CN3C=C(N=C3)C(=O)NCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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